Cas no 94977-59-0 (2-Methylbenzo[d]thiazol-4-ol)

2-Methylbenzo[d]thiazol-4-ol Properties

Names and Identifiers

• 2-Methylbenzo[d]thiazol-4-ol
• 2-Methyl-1,3-benzothiazol-4-ol
• 4-BENZOTHIAZOLOL, 2-METHYL
• 4-Benzothiazolol, 2-methyl-
• 4-hydroxy-2-methylbenzothiazole
• SCHEMBL5432001
• DTXSID80596693
• 94977-59-0
• 2-Methyl-4-benzothiazolol
• 2-methyl-1,3-benzothiazol-4-ol
• 4-Benzothiazolol,2-methyl
• VMCGTNGBEAOSOJ-UHFFFAOYSA-N
• D84739
• MFCD11656604
• +Expand

• MDL： MFCD11656604
• InChIKey： VMCGTNGBEAOSOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NOS/c1-5-9-8-6(10)3-2-4-7(8)11-5/h2-4,10H,1H3
• SMILES： CC1=NC2=C(C=CC=C2S1)O

Computed Properties

• Exact Mass: 165.025
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 165.025
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Refractive Index: 1.71
• Boiling Point: 313.736°C at 760 mmHg
• Flash Point: 143.543°C
• Density: 1.366